3-(2-furylmethyl)-5-(4-hydroxy-3-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-(furan-2-ylmethyl)-5-[(4-hydroxy-3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H10N2O5S2/c18-12-4-3-9(6-11(12)17(20)21)7-13-14(19)16(15(23)24-13)8-10-2-1-5-22-10/h1-7,18H,8H2/b13-7-
• InChI Key: MJMOIXISPVWAFZ-QPEQYQDCSA-N
• Canonical SMILES: C1=COC(=C1)CN2C(=O)C(=CC3=CC(=C(C=C3)O)[N+](=O)[O-])SC2=S
• Isomeric SMILES: C1=COC(=C1)CN2C(=O)/C(=C/C3=CC(=C(C=C3)O)[N+](=O)[O-])/SC2=S
• Molecular Formula: C15H10N2O5S2
• Molecular Weight: 362.4 g/mol

Description

Synthesis Analysis

The synthesis of related thiazolidinone derivatives typically involves Knoevenagel condensation reactions, where an aldehyde or ketone component condenses with a thiazolidinone precursor. For compounds within this family, including those with nitro and furan substitutions, such synthetic routes are optimized for yield and selectivity. Detailed methodologies emphasize the role of catalysts, solvents, and reaction conditions in achieving the desired product efficiently (Rahmani et al., 2017).

Molecular Structure Analysis

Molecular structure investigations often utilize X-ray powder diffraction (XRPD) and density functional theory (DFT) studies. These approaches provide insight into the crystallographic and electronic structures of the compounds, revealing their geometrical parameters and the nature of their molecular orbitals. Such analyses are critical for understanding the molecular basis of the compound's reactivity and interactions (Rahmani et al., 2017).

Chemical Reactions and Properties

The reactivity profile of these compounds is influenced by the presence of the thiazolidinone core and the nitro and furan substituents. These groups can participate in various chemical reactions, including nucleophilic additions and condensation reactions, underlining the compound's utility in synthesizing more complex molecules. Additionally, the electron-withdrawing and donating properties of the nitro and furan groups, respectively, affect the chemical stability and reactivity of the molecule (Rahmani et al., 2017).

Physical Properties Analysis

Physical property evaluations often focus on solubility, melting point, and crystallinity, which are essential for application development. These properties are influenced by the molecular structure and can be tailored through synthetic modifications. The solid-state packing and intermolecular interactions of these compounds have been explored through Hirshfeld surface analysis, highlighting their supramolecular assembly tendencies (Andleeb et al., 2017).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards various reagents, are pivotal for the compound's applications. Studies on related thiazolidinone derivatives have shown that modifications at the thiazolidinone core and at the substituent level can significantly alter these properties, enabling their use in diverse chemical transformations (Djafri et al., 2020).